3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3,7,11,15-tetramethylhexadecanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl] dihydrogen diphosphate}

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3,7,11,15-tetramethylhexadecanethioate
• InChI: InChI=1S/C41H74N7O17P3S/c1-26(2)11-8-12-27(3)13-9-14-28(4)15-10-16-29(5)21-32(50)69-20-19-43-31(49)17-18-44-39(53)36(52)41(6,7)23-62-68(59,60)65-67(57,58)61-22-30-35(64-66(54,55)56)34(51)40(63-30)48-25-47-33-37(42)45-24-46-38(33)48/h24-30,34-36,40,51-52H,8-23H2,1-7H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t27?,28?,29?,30-,34-,35-,36+,40-/m1/s1
• InChI Key: NRJQGHHZMSOUEN-ZJGVPSKGSA-N
• Isomeric SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• synonyms: phytanoyl CoA; phytanoyl-CoA; phytanoyl-coenzyme A

Description

Phytanoyl-CoA is the S-phytanoyl derivative of coenzyme A. It derives from a coenzyme A and a phytanic acid. It is a conjugate acid of a phytanoyl-CoA(4-).

Scientific Research Applications

• Enzymatic Inhibition : The compound is closely related to analogs of adenosine diphosphate (ADP) and has been studied for its role in inhibiting specific enzymes. For instance, Horwitz et al. (1978) explored its analogs as inhibitors of bovine adrenal estrogen sulfotransferase. Their research shed light on the significance of the 3'-phosphate ester to inhibition of estrone sulfurylation, enhancing our understanding of its potential role in regulating estrogen-related biochemical pathways (Horwitz et al., 1978).

• Nucleotide Analogs Synthesis : The compound's structural framework serves as a foundation for the development of nucleoside analogs. Vagapova et al. (2016) synthesized adenosine derivatives by reacting specific adenosine compounds with certain phosphonates, highlighting the compound's utility in nucleotide analog synthesis (Vagapova et al., 2016).

• Biochemical Characterization and Stability : The structural characterization of related compounds has been vital in understanding the biochemical properties and stability of these molecules. Al-Wahaibi et al. (2021) described the structural characterization of certain dihydropyrimidine derivatives, revealing insights into their molecular structure and potential biological interactions (Al-Wahaibi et al., 2021).